Cas no 1706461-22-4 (6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1706461-22-4
• MF: C₁₅H₁₄BrN₅
• MW: 344.209161281586
• CID: 5181358
• Update Time: 2025-05-28

6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C15H14BrN5/c16-11-4-1-3-10(9-11)12-6-7-14-18-19-15(21(14)20-12)13-5-2-8-17-13/h1,3-4,6-7,9,13,17H,2,5,8H2
• InChI Key： TXRMRRSILVNFBG-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCCN3)N1N=C(C1=CC=CC(Br)=C1)C=C2

Additional information on 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine

Comprehensive Overview of 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706461-22-4)

The compound 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706461-22-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This triazolopyridazine derivative is characterized by its unique structural framework, which combines a bromophenyl moiety with a pyrrolidine ring, offering a versatile scaffold for pharmacological applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive compounds in these categories.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. The 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine structure aligns with this trend, as its heterocyclic core is frequently explored in the design of drug-like molecules. Its bromine substituent further enhances its utility in cross-coupling reactions, a hot topic in synthetic chemistry due to the growing popularity of Pd-catalyzed transformations and click chemistry applications.

From a synthetic perspective, the compound's CAS No. 1706461-22-4 serves as a critical identifier for researchers sourcing high-purity materials for their studies. The triazolo[4,3-b]pyridazine backbone is particularly noteworthy for its hydrogen-bonding capacity and aromatic stacking potential, features that are often leveraged in fragment-based drug design. These attributes make it a valuable candidate for high-throughput screening (HTS) campaigns, a methodology frequently discussed in AI-driven drug discovery forums.

The compound's relevance extends to computational chemistry, where its molecular docking properties are analyzed using machine learning algorithms. This intersection of chemistry and artificial intelligence is a rapidly evolving field, with many researchers seeking structure-activity relationship (SAR) insights for similar scaffolds. Notably, the pyrrolidin-2-yl group in this molecule is a common pharmacophore in CNS-active drugs, sparking interest in its potential neurological applications.

In the context of green chemistry, the synthetic routes to 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine are being optimized to reduce waste and improve atom economy—a priority for modern pharmaceutical manufacturers. Discussions around sustainable synthesis often highlight such compounds as case studies for catalytic efficiency improvements. Additionally, its bromine atom offers opportunities for late-stage functionalization, a technique widely adopted in diversity-oriented synthesis.

For analytical chemists, the compound's chromatographic behavior and mass spectral fragmentation patterns are of particular interest, especially in LC-MS method development. Its UV absorption characteristics also make it suitable for photophysical studies, a niche but growing area in materials science. These properties are frequently queried in chemical databases and spectral libraries, underscoring its multidisciplinary appeal.

As the pharmaceutical industry shifts toward personalized medicine, compounds like 6-(3-Bromo-phenyl)-3-pyrrolidin-2-yl-[1,2,4]triazolo[4,3-b]pyridazine are increasingly valuable for their target selectivity. The molecule's logP and solubility profile are actively researched to assess its bioavailability, a key concern in preclinical development. These parameters are often discussed in ADMET prediction platforms, reflecting the compound's relevance in modern druglikeness assessments.

In summary, CAS No. 1706461-22-4 represents a compelling case study in contemporary medicinal chemistry, bridging synthetic accessibility with therapeutic potential. Its structural features resonate with current trends in fragment-based discovery, catalysis, and computational modeling, making it a frequent subject in both academic publications and patent literature. As research continues, this compound is poised to remain a focal point in discussions about next-generation drug design paradigms.